Cas no 2680835-04-3 (prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate)
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680835-04-3
- EN300-28283955
- prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
-
- Inchi: 1S/C14H15N3O3/c1-2-8-19-14(18)17-12(13-15-10-16-20-13)9-11-6-4-3-5-7-11/h2-7,10,12H,1,8-9H2,(H,17,18)
- InChI Key: BTOBPCXRXITSDX-UHFFFAOYSA-N
- SMILES: O1C(C(CC2C=CC=CC=2)NC(=O)OCC=C)=NC=N1
Computed Properties
- Exact Mass: 273.11134135g/mol
- Monoisotopic Mass: 273.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 77.2Ų
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28283955-0.05g |
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate |
2680835-04-3 | 95.0% | 0.05g |
$935.0 | 2025-03-19 | |
| Enamine | EN300-28283955-0.1g |
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate |
2680835-04-3 | 95.0% | 0.1g |
$980.0 | 2025-03-19 | |
| Enamine | EN300-28283955-0.25g |
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate |
2680835-04-3 | 95.0% | 0.25g |
$1024.0 | 2025-03-19 | |
| Enamine | EN300-28283955-0.5g |
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate |
2680835-04-3 | 95.0% | 0.5g |
$1069.0 | 2025-03-19 | |
| Enamine | EN300-28283955-1.0g |
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate |
2680835-04-3 | 95.0% | 1.0g |
$1113.0 | 2025-03-19 | |
| Enamine | EN300-28283955-2.5g |
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate |
2680835-04-3 | 95.0% | 2.5g |
$2185.0 | 2025-03-19 | |
| Enamine | EN300-28283955-5.0g |
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate |
2680835-04-3 | 95.0% | 5.0g |
$3231.0 | 2025-03-19 | |
| Enamine | EN300-28283955-10.0g |
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate |
2680835-04-3 | 95.0% | 10.0g |
$4791.0 | 2025-03-19 |
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
Introduction to Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate (CAS No. 2680835-04-3)
Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate, identified by its CAS number 2680835-04-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a prop-2-enyl group and a carbamate moiety linked to a phenethylamine derivative with an embedded 1,2,4-oxadiazole ring suggests a rich chemical space for biological activity.
The structural composition of Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate positions it as a candidate for further exploration in medicinal chemistry. The 1,2,4-oxadiazole moiety is known for its versatility in pharmaceuticals, often contributing to the bioactivity of molecules through interactions with biological targets. This heterocyclic ring system is frequently incorporated into drug candidates due to its ability to modulate various enzymatic and receptor activities.
In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. Carbamates are known to exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and anticancer properties. The combination of these functionalities in Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate makes it an intriguing compound for further investigation.
The phenethylamine derivative present in the molecule adds another layer of complexity and potential bioactivity. Phenethylamines are a class of compounds known for their involvement in various neurological processes. They have been studied extensively for their roles in mood regulation, cognitive function, and as precursors to more complex pharmacological agents. The incorporation of this moiety into Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate suggests that it may interact with similar targets, offering new avenues for therapeutic intervention.
Current research in the field of medicinal chemistry often focuses on identifying and optimizing molecules that can modulate biological pathways associated with diseases. The structural features of Prop-2-en-1-ylyl N-[1-(1,2,4 oxadiazol -5 -y l)- 2 -phenyleth yl] carbamate make it a promising candidate for such studies. The presence of multiple functional groups provides multiple sites for interaction with biological targets, which can be exploited to develop drugs with enhanced efficacy and selectivity.
One area of particular interest is the potential use of Prop - 2 - en - 1 - yl N - [ 1 - ( 1 , 2 , 4 ox adia z ol - 5 - y l ) - 2 phen yle th yl ] car bam ate in the treatment of neurological disorders. The combination of the prop - 2 - enyl, carbamate, and phenethylamine moieties suggests that this compound may have effects on neurotransmitter systems relevant to conditions such as depression, anxiety, and neurodegenerative diseases. Recent studies have shown that molecules with similar structural features exhibit potential benefits in preclinical models of these disorders.
The role of the 1 , 2 , 4 ox adia z ol ring in Prop - 2 - en - 1 - yl N - [ 1 - ( 1 , 2 , 4 ox adia z ol - 5 - y l ) - 2 phen yle th yl ] car bam ate is also noteworthy . This heterocyclic component has been shown to interact with various biological targets , including enzymes and receptors involved in inflammation and pain signaling . The ability to modulate these pathways makes it an attractive scaffold for developing novel therapeutics .
In conclusion , Prop - 2 - en - 1 - yl N - [ 1 - ( 1 , 2 , 4 ox adia z ol _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _
_5_ y l )_ _
_ _
_ _
_ _
_ _
_ _
_ _
_ _
_ _
_ _
_ _
_
_
_
_
_
_
_
_
_
_
_
_
_
-
_ _
-
_ _
-
_ _
-
_ _
-
_ _
-
_ _
-
_ _
-
phenyleth yl ] car bam ate (CAS No .2680835−04−3) represents a promising compoun d f or furthe r stu dies i n pharma ceutical che mistry . Its unique st ructural fea tures and po tential bi ological acti vi ties make i t an i n teresti ng candi date f or deve lopin g no ve thera peutics . The combi nation o f functi onal gro ups such as the prop −
en −
y l gro up , car bam ate mo i e t y , phen ethy l am ine deri va tive , and
2680835-04-3 (prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)